Carbon 13 NMR Spectra of Dimethyl Fumarate and its Thioderivatives: Empirical Shielding Constants for the Methyl Ester and Thioester Substituents†

Journal of Chemical Research, Synopses Pub Date: DOI: 10.1039/A708244D

Abstract

The assigned 13C NMR spectroscopic data from O,S-dimethyl thiofumarate, S,S-dimethyl bis(thio)fumarate and the novel S-methyl p-methoxythiocinnamate are presented and the empirical shielding constants for the methoxycarbonyl and methylsulfanylcarbonyl groups determined for the first time.

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